Cas no 1804410-47-6 (3,4-Bis(trifluoromethyl)-5-methylpyridine)

3,4-Bis(trifluoromethyl)-5-methylpyridine is a fluorinated pyridine derivative characterized by its trifluoromethyl and methyl substituents, which enhance its electron-withdrawing properties and chemical stability. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where its structural features contribute to improved metabolic stability and lipophilicity in active ingredients. The presence of multiple trifluoromethyl groups also increases its utility as a building block in organofluorine chemistry, enabling precise modifications in drug design. Its high purity and well-defined reactivity make it suitable for advanced research and industrial applications, particularly in the development of fluorinated heterocycles with tailored electronic and steric properties.

3,4-Bis(trifluoromethyl)-5-methylpyridine structure

1804410-47-6 structure

Product Name:3,4-Bis(trifluoromethyl)-5-methylpyridine

CAS No:1804410-47-6

MF:C₈H₅F₆N

MW:229.122422933578

CID:4801964

Update Time:2025-06-15

3,4-Bis(trifluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 3,4-Bis(trifluoromethyl)-5-methylpyridine
- Inchi： 1S/C8H5F6N/c1-4-2-15-3-5(7(9,10)11)6(4)8(12,13)14/h2-3H,1H3
- InChI Key： VLGJQHMWEWKRLJ-UHFFFAOYSA-N
- SMILES： FC(C1C(C)=CN=CC=1C(F)(F)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 220
XLogP3: 3
Topological Polar Surface Area: 12.9

3,4-Bis(trifluoromethyl)-5-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029002333-250mg	3,4-Bis(trifluoromethyl)-5-methylpyridine	1804410-47-6	95%	250mg	$940.80	2022-04-02
Alichem	A029002333-500mg	3,4-Bis(trifluoromethyl)-5-methylpyridine	1804410-47-6	95%	500mg	$1,752.40	2022-04-02
Alichem	A029002333-1g	3,4-Bis(trifluoromethyl)-5-methylpyridine	1804410-47-6	95%	1g	$3,126.60	2022-04-02

3,4-Bis(trifluoromethyl)-5-methylpyridine Related Literature

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Additional information on 3,4-Bis(trifluoromethyl)-5-methylpyridine

Comprehensive Overview of 3,4-Bis(trifluoromethyl)-5-methylpyridine (CAS No. 1804410-47-6): Properties, Applications, and Industry Insights

3,4-Bis(trifluoromethyl)-5-methylpyridine (CAS No. 1804410-47-6) is a fluorinated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The compound's trifluoromethyl groups enhance its lipophilicity and metabolic stability, making it a valuable building block in drug discovery. Recent studies highlight its role in modulating bioavailability and target selectivity, aligning with the growing demand for precision medicine.

In the context of sustainable chemistry, this compound exemplifies the shift toward fluorinated motifs that reduce environmental persistence while maintaining efficacy. Researchers are exploring its applications in catalysis and material science, particularly in designing high-performance polymers with improved thermal resistance. The electron-withdrawing nature of its substituents also makes it a candidate for organic electronic devices, a hot topic in renewable energy innovations.

Synthetic routes to 3,4-Bis(trifluoromethyl)-5-methylpyridine often involve palladium-catalyzed cross-coupling or nucleophilic substitution reactions, reflecting trends in green chemistry optimization. Analytical techniques like HPLC and NMR are critical for purity verification, addressing industry concerns about batch-to-batch consistency—a frequent query among quality control professionals.

Market analysts note rising interest in fluorinated pyridines due to their versatility in crop protection formulations. The compound’s methyl group offers steric advantages for molecular docking, a focus area in AI-driven drug design. This aligns with searches for "fluorine in agrochemicals" and "pyridine derivatives in drug development," underscoring its cross-disciplinary relevance.

From a regulatory standpoint, 1804410-47-6 complies with major chemical inventories (e.g., TSCA, REACH), though users should monitor updates on fluorochemical regulations. Storage recommendations emphasize inert atmospheres to preserve stability, a detail often sought in safety data sheets (SDS).

Future research may explore 3,4-Bis(trifluoromethyl)-5-methylpyridine in bioconjugation or as a ligand for transition-metal complexes, areas trending in nanotechnology forums. Its combination of steric bulk and electronic effects positions it as a scaffold for innovation across scientific disciplines.